Cas no 2161-96-8 (2-Bromo-3-nitrothiophene)

2-Bromo-3-nitrothiophene structure
2-Bromo-3-nitrothiophene structure
Product Name:2-Bromo-3-nitrothiophene
CAS No:2161-96-8
MF:C4H2BrNO2S
MW:208.033178806305
MDL:MFCD04037319
CID:249875
PubChem ID:1201489
Update Time:2025-04-19

2-Bromo-3-nitrothiophene Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-3-nitrothiophene
    • 2-Bromo-3-nitro-thiophene
    • 2-Bromo-3-nitrothiphene
    • Thiophene,2-bromo-3-nitro-
    • 2-Brom-3-nitrothiophen
    • Thiophene, 2-bromo-3-nitro-
    • 3-Nitro-2-bromothiophene-5-ide
    • BWMCPPKGEXBKSY-UHFFFAOYSA-N
    • SBB093961
    • TRA0042818
    • FCH1366708
    • RP26384
    • SY026411
    • OR307197
    • AX8071655
    • AB0051005
    • ST2409641
    • Z4413
    • 03
    • AG-826/25038007
    • DTXSID80360912
    • FT-0712389
    • AKOS016004858
    • 2161-96-8
    • SCHEMBL5841002
    • AS-30776
    • J-508241
    • MFCD04037319
    • CS-W003136
    • DTXCID20311963
    • MDL： MFCD04037319
    • Inchi： 1S/C4H2BrNO2S/c5-4-3(6(7)8)1-2-9-4/h1-2H
    • InChI Key： BWMCPPKGEXBKSY-UHFFFAOYSA-N
    • SMILES： BrC1=C(C=CS1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 206.89900
  • Monoisotopic Mass: 206.899
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.1
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.945
  • Boiling Point: 236.8°C at 760 mmHg
  • Flash Point: 97°C
  • Refractive Index: 1.647
  • PSA: 74.06000
  • LogP: 2.94200

2-Bromo-3-nitrothiophene Security Information

2-Bromo-3-nitrothiophene Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Bromo-3-nitrothiophene Pricemore >>

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2-Bromo-3-nitrothiophene Production Method

2-Bromo-3-nitrothiophene Related Literature

  • 1. Meisenheimer-type adducts from thiophene derivatives. Part 4. Reaction of sodium methoxide with 2-methoxy-5-methyl-3-nitrothiophene in methanol
    Giovanni Consiglio,Caterina Arnone,Fiammetta Ferroni,Renato Noto,Fernando Sancassan J. Chem. Soc. Perkin Trans. 2 1988 1169
  • 2. On the reaction between 3-bromo-2-nitrobenzo[b]thiophene and some amines: a novel aromatic nucleophilic substitution with rearrangement
    Francesco Guerrera,Loredana Salerno,Liliana Lamartina,Domenico Spinelli J. Chem. Soc. Perkin Trans. 1 1995 1243
  • 3. Reaction mechanisms Part (iii) Polar reactions
    AnnMarie C. O’Donoghue,Chukwuemeka Isanbor Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 2008 104 284
  • 4. Reactivity of 2-halogenothiazoles towards nucleophiles: kinetics and mechanisms of the reactions of 2-halogeno-X-thiazoles with benzenethiolate ion
    M. Bosco,L. Forlani,V. Liturri,P. Riccio,P. E. Todesco J. Chem. Soc. B 1971 1373

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